Cas no 2034496-58-5 (N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-7-methoxy-1-benzofuran-2-carboxamide)

• Product Name: N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-7-methoxy-1-benzofuran-2-carboxamide
• CAS No: 2034496-58-5
• MF: C₁₇H₁₉N₃O₄
• MW: 329.350464105606
• CID: 6154430
• PubChem ID: 122246778
• Update Time: 2025-06-22

N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-7-methoxy-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-7-methoxy-1-benzofuran-2-carboxamide
• N-[2-(2-imidazol-1-ylethoxy)ethyl]-7-methoxy-1-benzofuran-2-carboxamide
• N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-7-methoxy-1-benzofuran-2-carboxamide
• F6573-3181
• AKOS032469523
• 2034496-58-5
• N-(2-(2-(1H-imidazol-1-yl)ethoxy)ethyl)-7-methoxybenzofuran-2-carboxamide

• Inchi： 1S/C17H19N3O4/c1-22-14-4-2-3-13-11-15(24-16(13)14)17(21)19-6-9-23-10-8-20-7-5-18-12-20/h2-5,7,11-12H,6,8-10H2,1H3,(H,19,21)
• InChI Key： FHZAEMOKKCPTFW-UHFFFAOYSA-N
• SMILES： O(CCNC(C1=CC2C=CC=C(C=2O1)OC)=O)CCN1C=NC=C1

Computed Properties

• Exact Mass: 329.13755610g/mol
• Monoisotopic Mass: 329.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.5Ų

Additional information on N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-7-methoxy-1-benzofuran-2-carboxamide

N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-7-methoxy-1-benzofuran-2-carboxamide (CAS No. 2034496-58-5): A Comprehensive Overview

N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-7-methoxy-1-benzofuran-2-carboxamide (CAS No. 2034496-58-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzofuran derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-7-methoxy-1-benzofuran-2-carboxamide is characterized by a benzofuran core linked to an imidazole-containing side chain. The presence of the imidazole moiety imparts significant biological activity, as imidazole derivatives are well-known for their ability to interact with various biological targets, such as enzymes and receptors. The methoxy group on the benzofuran ring further enhances the compound's lipophilicity and stability, making it an attractive candidate for drug development.

Recent studies have focused on the pharmacological properties of N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-7-methoxy-1-benzofuran-2-carboxamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits potent inhibitory effects on the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-7-methoxy-1-benzofuran-2-carboxamide could be a valuable therapeutic option for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-7-methoxy-1-benzofuran-2-carboxamide is in the field of oncology. Preclinical studies have demonstrated that this compound possesses significant antiproliferative activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. Mechanistic studies have revealed that the compound induces cell cycle arrest and apoptosis through the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK. These findings highlight the potential of N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-7-methoxy-1-benzofuran-2-carboxamide as a novel anticancer agent.

In addition to its anti-inflammatory and anticancer properties, N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-7-methoxy-1-benzofuran-2-carboxamide has also been investigated for its antiviral activity. Studies have shown that this compound exhibits inhibitory effects against several viral infections, including influenza A virus and herpes simplex virus (HSV). The mechanism of action involves the inhibition of viral replication through interference with viral entry and assembly processes. These findings suggest that N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-7-methoxy-1-benzofuran-2-carboxamide could be developed as a broad-spectrum antiviral agent.

The pharmacokinetic properties of N-{2-2-(1H-imidazol-1-y l)eth oxyethyl}-7-m eth oxy - 1 -benz o furan - 2 -car box amide strong > have also been studied extensively. In vivo studies in animal models have demonstrated that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability, moderate plasma protein binding, and a reasonable half-life. These properties make it suitable for further development as an orally administered therapeutic agent.

Safety and toxicity studies have shown that N-{2 - 2 - ( 1 H -imid az ol - 1 -y l )e th oxye th yl } - 7 -meth o xy - 1 -benz o furan - 2 -car box amide strong > is generally well-tolerated at therapeutic doses. No significant adverse effects were observed in preclinical toxicity studies, suggesting that it has a favorable safety profile. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, N-{{ 2 -{ ( 1 H -imid az ol - 1 -y l )e th oxye th yl }}-7-m eth oxy - 1 -benz o furan - 2 -car box amide strong > (CAS No. 2034496–58–5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with its favorable pharmacokinetic properties and safety profile, make it an attractive candidate for further development in various areas of medicinal chemistry.